Cas no 2229594-42-5 ({1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine)

• Product Name: {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine
• CAS No: 2229594-42-5
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6287057
• PubChem ID: 165970310
• Update Time: 2025-05-23

{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine
• 2229594-42-5
• {1-[2-(propan-2-yl)-1,3-thiazol-5-yl]cyclobutyl}methanamine
• EN300-1747130

• Inchi： 1S/C11H18N2S/c1-8(2)10-13-6-9(14-10)11(7-12)4-3-5-11/h6,8H,3-5,7,12H2,1-2H3
• InChI Key： RYWYFKXCGQKADH-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine

Chemical Profile of {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine (CAS No. 2229594-42-5)

{1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine} is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and synthetic utility. With a molecular formula that incorporates a cyclobutyl ring, a thiazole moiety, and an amine functional group, this compound presents an intriguing framework for further chemical investigation and medicinal applications.

The compound's CAS number, 2229594-42-5, serves as a unique identifier in chemical databases and literature, facilitating its recognition and study within the scientific community. The presence of the thiazole ring in its structure is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This makes {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine a promising candidate for further exploration in drug discovery.

The amine functional group at the terminal position of the molecule introduces potential sites for further derivatization and modification. Amines are crucial in medicinal chemistry due to their ability to form hydrogen bonds and participate in various biochemical interactions. This feature could be exploited to enhance the compound's solubility, bioavailability, or binding affinity to biological targets.

The cyclobutyl ring in the structure adds another layer of complexity and potential functionality. Cycloalkyl groups are known to influence the pharmacokinetic properties of molecules by affecting their metabolic stability and lipophilicity. The incorporation of a cyclobutyl moiety may confer unique physicochemical properties that could be advantageous in drug design.

Recent research in pharmaceutical chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The combination of a thiazole ring, an amine group, and a cyclobutyl substituent makes {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine a structurally diverse molecule with multiple potential biological roles. Studies have shown that thiazole derivatives can modulate various enzymatic pathways and cellular processes, making them valuable scaffolds for drug development.

One of the most compelling aspects of this compound is its potential as a lead structure for further optimization. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically modify its structure to enhance its pharmacological properties. The flexibility offered by the cyclobutyl ring and the presence of multiple functional groups provide ample opportunities for structural diversification.

In addition to its structural features, {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine has shown promise in preliminary pharmacological studies. These studies have indicated that it may exhibit inhibitory activity against certain enzymes and receptors associated with inflammatory diseases and cancer. The precise mechanisms by which it exerts these effects are still under investigation but preliminary data suggest that its interaction with biological targets could lead to novel therapeutic interventions.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies such as transition metal-catalyzed reactions and cross-coupling techniques have been employed to construct the desired framework efficiently. The development of robust synthetic routes is crucial for enabling further exploration of its biological potential.

As research continues to uncover new applications for heterocyclic compounds like {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine}, it is likely that this molecule will play an increasingly important role in drug discovery programs. Its unique structural features offer a rich foundation for medicinal chemists to explore new therapeutic strategies across multiple disease areas.

The growing interest in this compound underscores the broader trend toward developing targeted therapies based on structurally diverse molecules. By understanding how different functional groups contribute to its biological activity, researchers can design more effective drugs with improved efficacy and reduced side effects.

In conclusion, {1-2-(propan-2-yl)-1,3-thiazol-5-ylcyclobutyl}methanamine (CAS No. 2229594-42-5) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features combined with preliminary pharmacological data make it an attractive candidate for further investigation. As our understanding of its biology evolves, so too will our ability to harness its therapeutic potential.